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Compound of Interest

Compound Name: 2,6-Dibromophenol-3,4,5-d3

Cat. No.: B12309210

Essential Safety and Handling Guide for 2,6-
Dibromophenol-3,4,5-d3

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,6-Dibromophenol-3,4,5-d3.
The following procedures are designed to ensure the safe handling of this compound and the
integrity of the isotopically labeled material.

Hazard Identification and Precautions:

2,6-Dibromophenol-3,4,5-d3 is a brominated phenol derivative. While a specific Safety Data
Sheet (SDS) for the deuterated form is not readily available, the hazards are expected to be
similar to those of 2,6-Dibromophenol. It should be handled as a compound that is harmful if
swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[1][2][3]
Due to its deuteration, it is also crucial to prevent isotopic exchange with atmospheric moisture.

[4]115]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory when handling 2,6-
Dibromophenol-3,4,5-d3.
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Body Part

Protection

Specifications

Hands

Chemical-resistant gloves

Double gloving is
recommended. For incidental
contact, use two pairs of nitrile
gloves. For direct or prolonged
contact, wear heavy-duty
gloves such as butyl rubber or

neoprene over nitrile gloves.

Eyes/Face

Safety goggles and face shield

Chemical splash goggles and
a full-face shield are required

to protect against splashes.

Body

Laboratory coat and apron

A fully buttoned lab coat is
mandatory. For procedures
with a higher risk of splashes,
a chemical-resistant apron
should be worn over the lab

coat.

Respiratory

Respirator

All handling of the solid
compound and its solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation. If a fume
hood is not available, a
respirator with an appropriate
filter for organic vapors and

particulates should be used.

Feet

Closed-toe shoes

Sturdy, closed-toe shoes must

be worn in the laboratory.

Operational Plan: Step-by-Step Handling Procedures

e Preparation and Engineering Controls:
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o All work with 2,6-Dibromophenol-3,4,5-d3 must be conducted in a certified chemical
fume hood.

o Ensure that an ANSI-approved eyewash station and safety shower are immediately
accessible.

o To maintain isotopic purity, handle the compound under a dry, inert atmosphere such as
nitrogen or argon, especially when not in solution.

e Handling the Solid Compound:

o Before opening the container, allow it to equilibrate to room temperature to prevent
condensation, which can lead to isotopic dilution.

o Weigh and transfer the solid compound in a glove box or under a gentle stream of inert
gas within the fume hood.

o Avoid creating dust.
» Solution Preparation:
o Use aprotic or deuterated solvents to minimize hydrogen-deuterium (H-D) exchange.
o Add the solvent to the vial containing the compound, cap it, and gently swirl to dissolve.
o Keep containers tightly closed when not in use.
o Storage:

o Store 2,6-Dibromophenol-3,4,5-d3 in a tightly sealed container, in a cool, dry, and well-
ventilated area, protected from light and moisture.

o For long-term storage, consider refrigeration (2-8 °C) or freezing (-20 °C), ensuring the
container is properly sealed to prevent moisture ingress upon removal.

Disposal Plan
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Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.

o Waste Segregation:
o Keep waste containing 2,6-Dibromophenol-3,4,5-d3 separate from other waste streams.
o Do not mix with non-halogenated waste.
o Used deuterated solvents should be collected separately.

e Container Labeling:

o Collect all solid waste (e.g., contaminated gloves, weigh paper) and liquid waste in clearly
labeled, sealed containers.

o The label should include "Hazardous Waste," the chemical name "2,6-Dibromophenol-
3,4,5-d3," and any other components of the waste.

e Disposal Procedure:
o Dispose of the waste through a certified hazardous waste disposal company.

o Do not pour down the drain.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing. Wipe the affected area with
polyethylene glycol (PEG) 300 or 400, if available. If PEG is not available, flush the skin with
plenty of water for at least 15 minutes and seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.
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 Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Seek immediate medical attention.

Physical and Chemical Properties

Property Value

Molecular Formula CeHD3BIr20

Expected to be a solid, similar to the non-
Appearance deuterated compound which is a white to light

beige powder or chunks.

Melting Point 54 - 57 °C (for 2,6-Dibromophenol)

255 - 256 °C @ 740 mmHg (for 2,6-

Boiling Point ,
Dibromophenol)

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2,6-Dibromophenol-3,4,5-
d3 in a laboratory setting.
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Caption: Workflow for the safe handling of 2,6-Dibromophenol-3,4,5-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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